Cas no 2229317-33-1 (tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2229317-33-1
• MF: C₁₄H₁₆F₅NO₃
• MW: 341.273761749268
• CID: 6063092
• PubChem ID: 165640444
• Update Time: 2025-07-17

tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-5-(trifluoromethyl)phenylcarbamate
• tert-butyl N-[2-(2,2-difluoro-1-hydroxyethyl)-5-(trifluoromethyl)phenyl]carbamate
• 2229317-33-1
• EN300-1900674

• Inchi： 1S/C14H16F5NO3/c1-13(2,3)23-12(22)20-9-6-7(14(17,18)19)4-5-8(9)10(21)11(15)16/h4-6,10-11,21H,1-3H3,(H,20,22)
• InChI Key： RFXHHRZRAIRULF-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(C(F)(F)F)=CC=1NC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 341.10503418g/mol
• Monoisotopic Mass: 341.10503418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-5-(trifluoromethyl)phenylcarbamate

Introduction to tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2229317-33-1)

tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2229317-33-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The presence of difluoro and trifluoromethyl groups imparts specific chemical and biological properties that make it a valuable candidate for further investigation.

The chemical structure of tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-5-(trifluoromethyl)phenylcarbamate is composed of a tert-butyl carbamate moiety attached to a substituted phenyl ring. The phenyl ring is functionalized with a 2,2-difluoro-1-hydroxyethyl group at the 2-position and a trifluoromethyl group at the 5-position. These substituents contribute to the compound's stability, solubility, and reactivity, which are crucial factors in drug design and development.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical research due to their enhanced metabolic stability and improved pharmacokinetic properties. The difluoro and trifluoromethyl groups in tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-5-(trifluoromethyl)phenylcarbamate are particularly noteworthy for their ability to modulate the compound's biological activity. For instance, the trifluoromethyl group is known to enhance lipophilicity and reduce metabolic degradation, while the difluoro group can influence the compound's electronic properties and conformational flexibility.

In terms of biological activity, preliminary studies have shown that tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-5-(trifluoromethyl)phenylcarbamate exhibits promising inhibitory effects on specific enzymes and receptors. One notable application is its potential as an inhibitor of histone deacetylases (HDACs), which are key targets in cancer therapy. HDAC inhibitors have been shown to induce cell cycle arrest, apoptosis, and differentiation in various cancer cell lines, making them valuable candidates for anticancer drug development.

Beyond its potential as an HDAC inhibitor, tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-5-(trifluoromethyl)phenylcarbamate has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Compounds with anti-inflammatory activity can help alleviate symptoms and improve quality of life for patients suffering from these conditions. Early studies suggest that this compound may have a role in modulating inflammatory pathways through its interaction with specific cytokines and signaling molecules.

The synthesis of tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-5-(trifluoromethyl)phenylcarbamate involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 5-trifluoromethylbenzoyl chloride with tert-butyl carbamate in the presence of a suitable base, followed by substitution with a 2,2-difluoroethanol derivative. The resulting product is then purified using techniques such as column chromatography or recrystallization to obtain the desired compound in high purity.

In addition to its potential therapeutic applications, tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-5-(trifluoromethyl)phenylcarbamate has also been studied for its use as a probe molecule in chemical biology research. Probe molecules are essential tools for understanding the function of specific proteins or pathways within cells. By labeling this compound with fluorescent or radioactive tags, researchers can track its distribution and interactions within living systems, providing valuable insights into its mechanism of action.

The safety profile of tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-5-(trifluoromethyl)phenylcarbamate is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, tert-butyl N-2-(2,2-difluoro-1-hydroxyethyl)-5-(trifluoromethyl)phenylcarbamate (CAS No. 2229317-33-1) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation as a therapeutic agent or probe molecule. Continued research into this compound will likely yield valuable insights into its mechanisms of action and potential clinical applications.